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Compound of Interest

Compound Name: AZ-5104

Cat. No.: B605732

Essential Safety and Handling Guide for AZ-5104

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of AZ-5104. The following procedures are designed to ensure
the safety of laboratory personnel and to minimize environmental impact.

Product Information and Physical Properties

AZ-5104 is an active metabolite of AZD9291 and functions as a potent inhibitor of mutant
Epidermal Growth Factor Receptors (EGFR). Understanding its physical and chemical
properties is fundamental to safe handling.

Property Value

CAS Number 1421373-98-9

Molecular Formula C27H31N702

Molecular Weight 485.6 g/mol

Appearance Solid powder

Solubility Soluble in DMSO and Ethanol
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, or

skin contact. The following table outlines the required PPE for handling AZ-5104.

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves.
Inspect for tears or holes
before use.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection

Laboratory coat

Fully buttoned.

Respiratory Protection

Use in a well-ventilated area. A
fume hood is recommended for
handling powders or creating

solutions.

For operations with a risk of
aerosol generation, a NIOSH-
approved respirator may be

necessary.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational plan is crucial for minimizing risks associated with the

handling of AZ-5104.

3.1. Preparation

» Designated Area: All handling of AZ-5104 should occur in a designated area, such as a

chemical fume hood, to control potential exposure.

o Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill kits,

and waste containers, are readily accessible.

» Review Safety Data Sheet (SDS): Always consult the most recent version of the SDS for any

new or updated safety information.
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3.2. Handling the Solid Compound

» Weighing: When weighing the powder, do so within a fume hood or a ventilated balance
enclosure to prevent inhalation of airborne particles.

e Avoid Dust Formation: Handle the compound gently to minimize the creation of dust.
3.3. Solution Preparation

e Solvent Selection: Use appropriate solvents as indicated by solubility data (e.g., DMSO,
Ethanol).

» Dissolving: Add the solvent to the solid slowly. Cap the container and mix by gentle swirling
or vortexing until fully dissolved. Avoid splashing.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation First Aid Measures

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) )

the upper and lower eyelids. Seek medical

attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] ) S
clothing. Seek medical attention if irritation

persists.

Move the individual to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Do NOT induce vomiting. Wash out mouth with
Ingestion water, provided the person is conscious. Seek

immediate medical attention.
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Spill Response:
o Evacuate: Clear the immediate area of all personnel.
e Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

o Clean: Decontaminate the spill area with an appropriate cleaning agent.
» Report: Report the incident to the laboratory supervisor.

Disposal Plan

Proper disposal of AZ-5104 and associated waste is essential to prevent environmental
contamination.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in
Unused AZ-5104 accordance with local, state, and federal

regulations. Do not dispose of down the drain.

) ) ) Place in a designated, sealed hazardous waste
Contaminated Labware (e.g., pipette tips, tubes) ai
container.

_ Dispose of in a designated hazardous waste
Contaminated PPE (e.g., gloves) o )
container immediately after use.

All waste containers must be clearly labeled with the contents, including the name "AZ-5104,"
and the appropriate hazard warnings.

Logical Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b605732?utm_src=pdf-body
https://www.benchchem.com/product/b605732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation Handling Post-Handling
(1. Review sns)—»(z. Don Appropriate PPE)—V(?:. Prepare Designated Workspat&)J—V(Al. Weigh chpound)—>(5, Prepare 5u1uuon)—¢(6. Decontaminate Workspace)—>(7. Dispose of mae)—»(ﬁ. Doff PPE)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of AZ-5104.

¢ To cite this document: BenchChem. [Personal protective equipment for handling AZ-5104].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605732#personal-protective-equipment-for-handling-
az-5104]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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